Cas no 1464091-52-8 (5-(3-Chlorophenyl)-3-(2-oxo-2-phenylethyl)pyrazolo[1,5-A]pyrimidine-2,7(1H,4H)-dione)

• Product Name: 5-(3-Chlorophenyl)-3-(2-oxo-2-phenylethyl)pyrazolo[1,5-A]pyrimidine-2,7(1H,4H)-dione
• CAS No: 1464091-52-8
• MF: C₂₀H₁₄ClN₃O₃
• MW: 379.796463489532
• CID: 4673264
• Update Time: 2025-06-12

5-(3-Chlorophenyl)-3-(2-oxo-2-phenylethyl)pyrazolo[1,5-A]pyrimidine-2,7(1H,4H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-(3-CHLOROPHENYL)-3-(2-OXO-2-PHENYLETHYL)PYRAZOLO[1,5-A]PYRIMIDINE-2,7(1H,4H)-DIONE
• Pyrazolo[1,5-a]pyrimidine-2,7(1H,4H)-dione, 5-(3-chlorophenyl)-3-(2-oxo-2-phenylethyl)-
• 5-(3-Chlorophenyl)-3-(2-oxo-2-phenylethyl)pyrazolo[1,5-A]pyrimidine-2,7(1H,4H)-dione

• Inchi： 1S/C20H14ClN3O3/c21-14-8-4-7-13(9-14)16-11-18(26)24-19(22-16)15(20(27)23-24)10-17(25)12-5-2-1-3-6-12/h1-9,11,22H,10H2,(H,23,27)
• InChI Key： ZAZMSVKNAJWBQA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC(N2C(=C(C(N2)=O)CC(C2C=CC=CC=2)=O)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 724
• XLogP3: 2.7
• Topological Polar Surface Area: 78.5

Additional information on 5-(3-Chlorophenyl)-3-(2-oxo-2-phenylethyl)pyrazolo[1,5-A]pyrimidine-2,7(1H,4H)-dione

Introduction to 5-(3-Chlorophenyl)-3-(2-oxo-2-phenylethyl)pyrazolo[1,5-A]pyrimidine-2,7(1H,4H)-dione (CAS No. 1464091-52-8)

5-(3-Chlorophenyl)-3-(2-oxo-2-phenylethyl)pyrazolo[1,5-A]pyrimidine-2,7(1H,4H)-dione, identified by its CAS number 1464091-52-8, is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the pyrazolo[1,5-A]pyrimidine class, a scaffold that has been extensively studied for its potential in developing novel therapeutic agents.

The molecular structure of 5-(3-Chlorophenyl)-3-(2-oxo-2-phenylethyl)pyrazolo[1,5-A]pyrimidine-2,7(1H,4H)-dione consists of multiple fused rings, including a pyrazole ring and a pyrimidine ring, which are connected through a central nitrogen atom. The presence of a 3-chlorophenyl substituent at the 5-position and a 2-oxo-2-phenylethyl group at the 3-position contributes to its distinct chemical characteristics. These substituents not only influence the compound's solubility and stability but also play a crucial role in its biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazolo[1,5-A]pyrimidine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. Specifically, the 5-(3-Chlorophenyl)-3-(2-oxo-2-phenylethyl)pyrazolo[1,5-A]pyrimidine-2,7(1H,4H)-dione has been investigated for its ability to modulate signaling pathways that are critical in tumor growth and metastasis.

One of the most compelling aspects of this compound is its interaction with target proteins. The 3-chlorophenyl moiety is known to enhance binding affinity by forming hydrophobic interactions with the active site of enzymes. Meanwhile, the 2-oxo-2-phenylethyl group contributes to the compound's ability to undergo conformational changes that may improve its efficacy. These structural features make it an attractive candidate for further development into a potent therapeutic agent.

The synthesis of 5-(3-Chlorophenyl)-3-(2-oxo-2-phenylethyl)pyrazolo[1,5-A]pyrimidine-2,7(1H,4H)-dione involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the pyrazole core through condensation reactions between appropriate precursors. Subsequent steps involve introducing the 3-chlorophenyl and 2-oxo-2-phenylethyl groups through nucleophilic substitution or other coupling reactions.

The synthetic route must be optimized to ensure high yield and purity. Impurities can significantly affect the biological activity of the compound, making rigorous purification techniques essential. Chromatographic methods such as high-performance liquid chromatography (HPLC) are commonly employed to isolate the desired product from reaction mixtures.

Evaluation of the pharmacological properties of 5-(3-Chlorophenyl)-3-(2-oxo-2-phenylethyl)pyrazolo[1,5-A]pyrimidine-2,7(1H,4H)-dione involves both in vitro and in vivo studies. In vitro assays are used to assess its binding affinity to target enzymes and its ability to inhibit downstream signaling pathways. These studies often utilize enzyme immunoassays or surface plasmon resonance (SPR) techniques to measure kinetic parameters.

In vivo studies provide further insights into the compound's efficacy and safety profiles. Animal models are used to evaluate its antitumor effects, toxicity levels, and pharmacokinetic behavior. The results from these studies help determine whether the compound is suitable for further clinical development.

The potential applications of this compound extend beyond oncology. Emerging research suggests that it may also have applications in treating inflammatory diseases and infectious disorders. The ability of pyrazolo[1,5-A]pyrimidine derivatives to modulate inflammatory cytokine production makes them promising candidates for anti-inflammatory therapies.

The development of novel drug candidates is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The synthesis and characterization of compounds like 5-(3-Chlorophenyl)-3-(2-ofoxo--phenylethyl)pyrazolo[1,A]pyrimidine--dione (CAS No.: 1464091528), while challenging, offers hope for addressing unmet medical needs through innovative chemical biology approaches.